2-ethyl-5-methyl-6-(2-methylbenzyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-ethyl-5-methyl-6-[(2-methylphenyl)methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C16H18N4O/c1-4-14-18-16-17-11(3)13(15(21)20(16)19-14)9-12-8-6-5-7-10(12)2/h5-8H,4,9H2,1-3H3,(H,17,18,19)
• InChI Key: IRWIMMYDCQDLOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=NC(=C(C(=O)N2N1)CC3=CC=CC=C3C)C
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol

Description

2-ethyl-5-methyl-6-(2-methylbenzyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of 2-ethyl-5-methyl-6-(2-methylbenzyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood. However, studies have suggested that it may work by inhibiting specific enzymes or receptors in the body, leading to a reduction in inflammation, tumor growth, or viral replication.
Biochemical and Physiological Effects:
Studies have shown that 2-ethyl-5-methyl-6-(2-methylbenzyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one has several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of specific cytokines and chemokines. It has also been shown to inhibit tumor growth by inducing cell cycle arrest and apoptosis. Additionally, it has been shown to inhibit viral replication by targeting specific viral enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-ethyl-5-methyl-6-(2-methylbenzyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one in lab experiments include its potential to target specific enzymes or receptors, its ability to reduce inflammation, tumor growth, and viral replication, and its potential use in the treatment of various diseases. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-ethyl-5-methyl-6-(2-methylbenzyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one. These include further studies on its mechanism of action, its potential use in the treatment of various diseases, and the development of more efficient synthesis methods. Additionally, future research could focus on the modification of this compound to improve its solubility and reduce its toxicity.

Scientific Research Applications

2-ethyl-5-methyl-6-(2-methylbenzyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one has several potential scientific research applications. It has been studied for its potential use as an anti-inflammatory agent, antitumor agent, and antiviral agent. It has also been studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and epilepsy.